Cas no 2228410-39-5 (2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol
• CAS No: 2228410-39-5
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6384321
• PubChem ID: 165682694
• Update Time: 2025-05-25

2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol
• 2228410-39-5
• EN300-1797051

• Inchi： 1S/C11H16N2O3/c1-8-4-3-5-10(13(15)16)9(8)6-11(2,12)7-14/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： QQWHTUMJHRMTDC-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C(=CC=CC=1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol

Research Brief on 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol (CAS: 2228410-39-5): Recent Advances and Applications

The compound 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol (CAS: 2228410-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inflammation, suggesting its applicability in treating conditions such as Alzheimer's disease and rheumatoid arthritis.

Furthermore, the mechanism of action of 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol has been elucidated through structural-activity relationship (SAR) studies. These investigations have highlighted the importance of the nitro and amino functional groups in its bioactivity, providing a foundation for the design of derivatives with enhanced therapeutic profiles. Computational modeling and molecular docking studies have also been utilized to predict its interactions with target proteins, offering a deeper understanding of its pharmacological effects.

In addition to its therapeutic potential, this compound has been explored for its utility in chemical biology as a probe for studying enzyme kinetics and protein-ligand interactions. Its unique chemical properties make it a valuable tool for researchers aiming to unravel complex biological processes and identify new drug targets.

Despite these advancements, challenges remain in the development of 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, the recent research on 2-amino-2-methyl-3-(2-methyl-6-nitrophenyl)propan-1-ol (CAS: 2228410-39-5) underscores its potential as a versatile molecule in drug discovery and chemical biology. Continued exploration of its properties and applications is expected to yield significant contributions to the field, paving the way for innovative therapeutic solutions.